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Compound of Interest

Compound Name: NO-711

Cat. No.: B1679361 Get Quote

An In-Depth Technical Guide to NO-711: A Selective GABA Reuptake Inhibitor

Executive Summary

NO-711, also known as NNC-711, is a potent and highly selective inhibitor of the GABA

transporter 1 (GAT-1).[1][2] By blocking the reuptake of γ-aminobutyric acid (GABA), the

primary inhibitory neurotransmitter in the mammalian central nervous system, NO-711
effectively increases the extracellular concentration of GABA and enhances GABAergic

neurotransmission.[1][3][4] Its high selectivity for GAT-1 over other GABA transporter subtypes

(GAT-2, GAT-3, BGT-1) makes it an invaluable pharmacological tool for investigating the

specific roles of GAT-1 in physiological and pathological processes.[1][5] This document

provides a comprehensive technical overview of NO-711, including its mechanism of action,

pharmacological profile, effects on neurotransmission, and detailed experimental protocols for

its application in research settings.

Physicochemical Properties
NO-711 is a lipophilic derivative of guvacine, a property that allows it to cross the blood-brain

barrier.[1][6][7] It is most commonly available as a hydrochloride salt.[8][9]
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Property Data Reference(s)

Chemical Name

1-(2-

{[(Diphenylmethylidene)amino]

oxy}ethyl)-1,2,5,6-

tetrahydropyridine-3-carboxylic

acid hydrochloride

[10]

Alternate Names
NNC-711, NO-711

hydrochloride
[9][10]

Molecular Formula C₂₁H₂₂N₂O₃ · HCl [8]

Molecular Weight 386.87 g/mol [8]

CAS Number 145645-62-1 [6]

Appearance Powder [8]

Solubility

Soluble in water (10 mg/mL at

60 °C) and DMSO (up to 100

mM)

Purity ≥98% (HPLC) [8]

Mechanism of Action
The primary mechanism of action of NO-711 is the competitive inhibition of the GAT-1

transporter.[11] GAT-1 is a sodium- and chloride-dependent transporter responsible for

removing GABA from the synaptic cleft and extracellular space, thereby terminating its

inhibitory signal.[1][12][13] By blocking GAT-1, NO-711 prevents this reuptake, leading to an

accumulation of GABA in the extracellular space.[3] This elevated ambient GABA concentration

enhances and prolongs the activation of both synaptic and extrasynaptic GABA receptors

(GABA-A and GABA-B), resulting in increased inhibitory tone.[4][12]
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Cell Preparation

Uptake Assay

Analysis

Culture HEK293 cells stably
expressing GAT-1 transporter

Plate cells in 24-well plates
and grow to confluence

Wash cells with Krebs-Ringer
bicarbonate buffer

Pre-incubate cells with varying
concentrations of NO-711 (or vehicle)

Initiate uptake by adding buffer
containing [3H]GABA

Incubate for a short period
(e.g., 10-20 minutes) at 37°C

Terminate uptake by aspirating
medium and washing with ice-cold buffer

Lyse cells with NaOH or SDS

Measure radioactivity using
liquid scintillation counting

Plot % inhibition vs. log[NO-711]
and calculate IC50 value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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